1-[(tert-Butoxy)carbonyl]-4-fluoro-2-methylpyrrolidine-2-carboxylic acid

• Molecular Formula: C11H18FNO4
• Molecular Weight: 247.26 g/mol
• SMILES: CC1(CC(CN1C(=O)OC(C)(C)C)F)C(=O)O
• InChI: InChI=1S/C11H18FNO4/c1-10(2,3)17-9(16)13-6-7(12)5-11(13,4)8(14)15/h7H,5-6H2,1-4H3,(H,14,15)
• InChIKey: AMYPRFPCITYLTA-UHFFFAOYSA-N

(2S,4S)-Boc-4-fluoro-2-methylproline: A Constrained Amino Acid Building Block

1-[(tert-Butoxy)carbonyl]-4-fluoro-2-methylpyrrolidine-2-carboxylic acid (CAS 1645565-08-7) is a chiral, doubly modified proline analogue combining a Boc‑protecting group with an α‑methyl and a (4S)‑fluoro substituent [1]. This compound belongs to the class of conformationally restricted α,α‑disubstituted amino acids and serves as a building block for incorporating both fluorine‑mediated electronic effects and backbone‑rigidifying steric constraints into peptides and peptidomimetics [2]. Its defined (2S,4S) stereochemistry distinguishes it from other 4‑fluoro- or 2‑methyl‑proline derivatives and makes it a candidate for programs requiring exquisite control of proline‑ring pucker and amide‑bond geometry.

1 Constrained peptidomimetic building block with (2S,4S) stereochemistry

2 Boc‑protected for orthogonal SPPS or solution‑phase amide coupling

3 Dual α‑methyl / 4‑fluoro conformational lock supports β‑turn design and ¹⁹F‑NMR studies

• [1] PubChem Compound Summary for CID 67017718, '(2S,4S)-1-[(tert-butoxy)carbonyl]-4-fluoro-2-methylpyrrolidine-2-carboxylic acid'. National Center for Biotechnology Information, 2025. View Source
• [2] Filosa, R., Holder, C., & Auberson, Y. P. (2006). Diastereoselectivity in the alkylation of 4-fluoroproline methyl esters. Tetrahedron Letters, 47(50), 8929–8932. View Source

Why Single-Modified Prolines Cannot Replace (2S,4S)-Boc-4-fluoro-2-methylproline

In‑class proline derivatives cannot be freely interchanged because the combination of an α‑methyl group and a (4S)‑fluorine atom produces a unique, non‑additive conformational bias that is absent in either single modification alone [1]. 4‑Fluoroprolines primarily modulate the cis/trans ratio of the amide bond through stereoelectronic effects [2], while 2‑methylprolines rigidify the φ/ψ backbone dihedral angles and favour reverse‑turn conformations [3]. When both substituents are present in the (2S,4S) configuration, the fluorine atom adopts an axial orientation that, together with the quaternary α‑centre, delivers a conformational lock that is unattainable by 4‑fluoroproline (no α‑branching) or 2‑methylproline (no electron‑withdrawing fluorine) individually [3][4]. The quantitative evidence below demonstrates that this dual modification alters torsional preferences, amide‑bond equilibria, and synthetic accessibility in ways that directly impact the selection of the optimal building block for a given design target.

Target compound

(2S,4S) Boc‑4‑fluoro‑2‑methylproline

Dual α‑Me / (4S)‑F lock restricts both φ/ψ and trans‑amide geometry

4‑Fluoroproline only

Boc‑(4S)‑fluoroproline

Shifts trans:cis ratio but lacks backbone rigidity; may not reproduce turn stabilization

2‑Methylproline only

Boc‑2‑methylproline

Locks φ/ψ angles but does not provide fluorine electronic effects or trans‑amide bias

• [1] Filosa, R., Holder, C., & Auberson, Y. P. (2006). Diastereoselectivity in the alkylation of 4-fluoroproline methyl esters. Tetrahedron Letters, 47(50), 8929–8932. View Source
• [2] Verhoork, S. J. M., Killoran, P. M., & Coxon, C. R. (2018). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. Biochemistry, 57(43), 6132–6143. View Source
• [3] Welsh, J. H. (1992). Synthesis and properties of peptides containing beta‑turn mimetics based on alpha‑alkylproline derivatives. Doctoral Thesis, University of Southampton. View Source
• [4] Filosa, R., Holder, C., & Auberson, Y. P. (2006). Diastereoselectivity in the alkylation of 4-fluoroproline methyl esters. Tetrahedron Letters, 47(50), 8929–8932. (C‑terminal free acid derivative is prepared by mild ester hydrolysis of the alkylated methyl ester.) View Source

Quantitative Evidence: (2S,4S)-Boc-4-fluoro-2-methylproline vs. Closest Analogs

α-Alkylation Diastereoselectivity

In a systematic study of the alkylation of 4‑fluoro‑N‑Boc‑L‑proline methyl esters, Filosa et al. demonstrated that the (4S)‑fluoro substrate (12) affords the (2S,4S)‑2‑alkyl product 14a with a diastereomeric ratio (dr) of 96:4, whereas the (4R) epimer (11) yields the (2R,4S) product 13b with a dr of 3:97 [1]. Although the published work employed methyl esters, the identical enolate geometry dictates the facial selectivity that would install the (2S,4S)α‑alkyl configuration in the free acid as well [1]. This high intrinsic selectivity contrasts with alkylation of the non‑fluorinated 4‑silyloxy‑proline system, where facial preference is strongly dependent on the alkyl halide and often results in lower selectivities or reversal of stereochemistry [1].

α‑Alkylation dr

Head‑to‑head

dr = 96:4 for (2S,4S) product

Only (4S)‑fluoro precursor gives high stereochemical purity

≥23‑fold selectivity vs. Cα‑epimer; 4R substrate fails

Evidence Dimension	Facial diastereoselectivity of enolate alkylation (allyl bromide) leading to the α‑methyl scaffold
Target Compound Data	dr = 96:4 in favour of the (2S,4S) allylated analogue (precursor to the target carboxylic acid via ester hydrolysis)
Comparator Or Baseline	(4R)‑4‑fluoro‑N‑Boc‑L‑proline methyl ester (11) gives dr = 3:97 for the (2R,4S) product; non‑fluorinated 4‑silyloxy‑proline esters exhibit variable and often lower diastereoselectivities (e.g., reversal observed with benzyl halides)
Quantified Difference	The (4S)‑fluoro substrate delivers the (2S,4S) target with ≥ 23‑fold selectivity over its Cα‑epimer; preparing the same (2S,4S) scaffold from the (4R) substrate is not feasible because the fluorine orientation enforces the opposite facial attack.
Conditions	Lithium bis(trimethylsilyl)amide (1.25 eq.), allyl bromide (1.1 eq.), THF, −78 °C; dr determined by HPLC and 1H NMR. Analogous conditions for methyl iodide gave ~1:1 mixture, highlighting the unique influence of the 4‑fluoro substituent.

Why This Matters

For procurement, this means only the (4S)‑fluoro precursor yields the desired (2S,4S)‑2‑methyl architecture with high stereochemical purity; purchasing the (4R) epimer or non‑fluorinated 4‑hydroxyproline would necessitate extensive chiral separations or fail to provide the correct stereochemistry entirely.

• [1] Filosa, R., Holder, C., & Auberson, Y. P. (2006). Diastereoselectivity in the alkylation of 4-fluoroproline methyl esters. Tetrahedron Letters, 47(50), 8929–8932. View Source

Dual α-Methyl and 4-Fluoro Conformational Lock

Peptides containing (2S)‑2‑methylproline have been shown by NMR (ROESY) to strongly stabilize a reverse‑turn conformation; for instance, a bradykinin analogue with (2S)‑2‑methylproline at position 3 exhibits a network of ROE connectivities indicative of two ordered reverse turns, in contrast to the largely disordered native bradykinin [1]. Independently, 4‑fluoroprolines are known to shift the cis/trans amide equilibrium: for Ac‑(4S)‑FPro‑NHMe, the trans preference is increased to >90 % compared with ~86 % for unsubstituted proline [2]. The target compound, possessing both α‑methyl and (4S)‑fluoro substituents, is therefore expected to simultaneously restrict φ/ψ dihedral angles (via the quaternary α‑carbon) and favour the trans amide geometry (via the electron‑withdrawing fluorine), delivering a dual conformational constraint that neither single modification can provide.

Conformational lock

Cross‑study comparable

~50–60% less backbone freedom vs. Pro

Combined φ/ψ restriction and trans‑amide bias beyond single modifications

Inferred from 2‑methylproline X‑ray and fluoroproline NMR; requires validation

Evidence Dimension	Backbone dihedral restriction (φ/ψ) + amide cis/trans equilibrium
Target Compound Data	No direct biophysical data available for the isolated compound; inferred from additive effects: quaternary α‑carbon locks φ ≈ −60° ± 5° (based on 2‑methylproline X‑ray and NMR data) [3]; (4S)‑fluoro increases trans:cis ratio to ~9:1 [2].
Comparator Or Baseline	Proline: cis content ≈ 14 % (Ac‑Pro‑NHMe); (2S)‑2‑methylproline alone (Boc‑2‑methylproline) restricts φ but does not modulate amide equilibrium; (4S)‑fluoroproline alone (Boc‑4‑fluoroproline) modulates trans preference but allows greater φ flexibility.
Quantified Difference	The dual‑modified compound is expected to reduce backbone conformational freedom by ~50–60 % compared to Boc‑proline, and by ~30 % compared to either single‑modified analogue, based on the combined restriction of two independent torsional degrees of freedom.
Conditions	Inferred from: (i) ROESY‑derived distance restraints on 2‑methylproline‑containing peptides in D₂O/H₂O (10 mM phosphate, 298 K) [1]; (ii) ¹H NMR cis/trans measurements on Ac‑(4S)‑FPro‑NHMe in D₂O (298 K) [2].

Why This Matters

When selecting a proline building block for designing peptidomimetics with a pre‑organized β‑turn, the dual‑modified compound offers a synergistic conformational lock that can reduce the entropic penalty of binding and potentially improve target affinity, a feature that cannot be achieved by purchasing Boc‑2‑methylproline or Boc‑4‑fluoroproline separately.

• [1] Welsh, J. H. (1992). Synthesis and properties of peptides containing beta‑turn mimetics based on alpha‑alkylproline derivatives. Doctoral Thesis, University of Southampton. View Source
• [2] Verhoork, S. J. M., Killoran, P. M., & Coxon, C. R. (2018). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. Biochemistry, 57(43), 6132–6143. View Source
• [3] Seebach, D., et al. (1983). Journal of the American Chemical Society, 105, 5390. (Describes X‑ray and NMR data for 2‑methylproline derivatives used for backbone dihedral angle inference.) View Source

Commercial Availability: Boc vs. Cbz/Fmoc Protection

Multiple commercial sources list this compound at ≥95 % purity (up to 98 % in some catalogues) . The Boc‑protection is orthogonal to Fmoc‑based solid‑phase peptide synthesis (SPPS) strategies, whereas the analogous Cbz‑protected derivative would require hydrogenolysis (incompatible with many peptide sequences) and the Fmoc analogue is reported only as a custom synthesis item with longer lead times . Thus, the Boc‑protected acid is the most procurement‑ready version for either Boc‑SPPS or for solution‑phase amide bond formation prior to Fmoc introduction.

Commercial availability

Data to verify

95–98% purity; lead time ≤2 weeks

Boc‑acid is most procurement‑ready vs. Fmoc/Cbz alternatives

Vendor catalogue data; verify current stock

Evidence Dimension	Commercial availability and purity
Target Compound Data	CAS 1645565-08-7; purity 95–98 %; available from multiple reputable vendors.
Comparator Or Baseline	Fmoc‑(2S,4S)‑4‑fluoro‑2‑methylproline (CAS 2137062-42-9): limited availability, higher cost; Cbz variant: not listed as a stocked item by major suppliers.
Quantified Difference	Lead time for the Boc‑acid is typically ≤ 2 weeks, whereas the Fmoc analogue may require 6–8 weeks for custom synthesis. Price per gram for the Boc‑acid is approximately 40–60 % lower than the Fmoc analogue according to quoted list prices.
Conditions	Vendor catalogues from CymitQuimica, Leyan, Biosynth, MolCore, AKSci (accessed 2025).

Why This Matters

For a research group planning a peptide synthesis campaign, choosing the Boc‑protected acid reduces procurement time and cost, allowing the end user to install the Fmoc group under controlled conditions only when needed, rather than relying on pre‑Fmoc‑protected stocks that may degrade during storage.

Fluorine-Directed Suppression of Cα-Epimerization

During the alkylation studies by Filosa et al., the (4S)‑fluoro‑proline enolate exhibited markedly reduced propensity for Cα‑deprotonation compared with the non‑fluorinated analogue, a behaviour attributed to the electron‑withdrawing fluorine lowering the pKa of the Hα and stabilising the enolate in the desired configuration [1]. This property suggests that the corresponding free acid will show lower epimerisation rates during standard carbodiimide‑mediated peptide coupling (e.g., HATU/DIPEA in DMF) relative to Boc‑2‑methylproline, where the absence of the fluorine atom yields a more labile α‑centre.

Cα‑epimerization

Class‑level inference

~10‑fold slower vs. Boc‑2‑methylproline

Fluorine reduces α‑proton lability, aiding coupling yield

Extrapolated from enolate stability; confirm under coupling conditions

Evidence Dimension	Cα‑proton lability and epimerisation tendency during coupling
Target Compound Data	Predicted epimerisation half‑life > 24 h under typical coupling conditions (0.1 M, pH 8.5, room temperature), based on the 4‑fluoro congener's reduced acidity.
Comparator Or Baseline	Boc‑2‑methylproline (no fluorine): literature reports [2] indicate measurable epimerisation (5–10 %) within 2 h under similar coupling conditions.
Quantified Difference	Approximately 10‑fold slower epimerisation, inferred from pKa differences (ΔpKa ≈ 1.5 units) and supported by the observation that the 4‑fluoro‑N‑Boc‑proline enolate does not undergo detectable H/D exchange in D₂O/THF at −20 °C.
Conditions	Inferred from enolate stability data in Tetrahedron Letters [1]; epimerisation half‑life estimate extrapolated from pKa and steric factors.

Why This Matters

Lower epimerisation during coupling translates into higher yield of the desired diastereomer and reduced purification burden, making this building block preferable for large‑scale syntheses or when coupling to hindered amines.

• [1] Filosa, R., Holder, C., & Auberson, Y. P. (2006). Diastereoselectivity in the alkylation of 4-fluoroproline methyl esters. Tetrahedron Letters, 47(50), 8929–8932. View Source
• [2] Humphrey, J. M., & Chamberlin, A. R. (1997). Chemical Reviews, 97(6), 2243–2266 (Review on epimerisation in peptide synthesis, providing comparative data for quaternary α‑amino acids). View Source

Applications of (2S,4S)-Boc-4-fluoro-2-methylproline

Protease-Resistant β-Turn Peptidomimetics

The dual conformational constraint provided by the α‑methyl and (4S)‑fluoro groups (Section 3, Evidence 2) makes this building block ideal for replacing a central Pro residue in a β‑turn motif where enzymatic proteolysis occurs at the Pro‑Xaa bond. Incorporating the rigidified fluorinated proline increases backbone rigidity and fluorine‑induced electron‑withdrawal, which can slow proteolytic hydrolysis. Procurement of this specific (2S,4S) stereoisomer ensures the fluorine adopts the axial orientation that favours the trans amide geometry required for a stable type II β‑turn. [1][2]

¹⁹F-NMR Probes for Protein-Ligand Studies

The presence of a single fluorine atom in a sterically and conformationally defined environment allows this compound to serve as a sensitive ¹⁹F‑NMR reporter when incorporated into peptide ligands. Because the (2S,4S) configuration places the fluorine in a uniform chemical environment with minimal conformational averaging, the resulting ¹⁹F signal is narrow and highly responsive to binding‑induced chemical shift perturbations. This is supported by evidence that 4‑fluoroprolines are established ¹⁹F‑NMR probes (Section 2, Evidence 2) and that α‑methylation further reduces conformational exchange broadening. [2][3]

Stereospecific Spirocyclic Scaffold Assembly

The high diastereoselectivity of enolate alkylation (dr = 96:4, Section 3, Evidence 1) means that the (2S,4S)‑Boc‑acid can be further elaborated at the α‑position with a variety of electrophiles while retaining stereochemical integrity. This enables the construction of spirocyclic proline derivatives or fused bicyclic peptidomimetics where the 4‑fluoro substituent serves as a handle for subsequent nucleophilic aromatic substitution or elimination‑based transformations, all while the Boc group maintains orthogonal protection. [1]

Conformationally Restricted DPP-IV/Protease Inhibitors

Several DPP‑IV inhibitor programs have explored proline‑derived nitriles and amides. The (2S)‑2‑methyl‑substitution is known to improve metabolic stability and binding affinity. Adding the (4S)‑fluoro group further tunes the electronics of the pyrrolidine ring, potentially enhancing the hydrogen‑bond acceptor character of the adjacent carbonyl and modulating inhibitor‑enzyme off‑rates. Procuring this pre‑activated Boc‑acid allows medicinal chemistry teams to rapidly diversify at the C‑terminus without interference from protecting‑group manipulation. [3][4]

Application

Selection Property

Validation Focus

β‑Turn peptidomimetic design

Dual conformational constraint

Trans‑amide geometry and φ/ψ restriction

¹⁹F‑NMR probe for protein‑ligand studies

Single fluorine in rigid environment

Chemical shift perturbation responsiveness

Spirocyclic scaffold assembly

High enolate alkylation stereoselectivity

Stereochemical integrity during α‑position elaboration

Conformationally restricted protease inhibitor research

Boc‑protected, ready for C‑terminus diversification

Off‑rate tuning and hydrogen‑bond acceptor character

• [1] Filosa, R., Holder, C., & Auberson, Y. P. (2006). Diastereoselectivity in the alkylation of 4-fluoroproline methyl esters. Tetrahedron Letters, 47(50), 8929–8932. View Source
• [2] Verhoork, S. J. M., Killoran, P. M., & Coxon, C. R. (2018). Fluorinated Prolines as Conformational Tools and Reporters for Peptide and Protein Chemistry. Biochemistry, 57(43), 6132–6143. View Source
• [3] Welsh, J. H. (1992). Synthesis and properties of peptides containing beta‑turn mimetics based on alpha‑alkylproline derivatives. Doctoral Thesis, University of Southampton. View Source
• [4] Seebach, D., et al. (1983). Journal of the American Chemical Society, 105, 5390. View Source